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Compound of Interest

Compound Name: GW 841819X

Cat. No.: B607898 Get Quote

Essential Safety and Handling Guide for GW
841819X
Disclaimer: This document provides immediate safety and logistical guidance for the handling

of GW 841819X based on its nature as a potent research chemical and general laboratory

safety principles. A specific Safety Data Sheet (SDS) for GW 841819X is not publicly available.

Therefore, this compound should be handled as a potentially hazardous substance with

unknown toxicological properties. All procedures should be conducted with the utmost caution.

GW 841819X is a potent inducer of the ApoA1 report gene and a novel inhibitor of BET

bromodomains, analogous to (+)-JQ1.[1][2] As a bioactive small molecule intended for research

use only, it warrants stringent safety measures to prevent personnel exposure and

environmental contamination.[1][2]

I. Personal Protective Equipment (PPE)
Given the potent and uncharacterized nature of GW 841819X, a comprehensive PPE strategy

is mandatory to create a barrier between the researcher and the chemical. The following table

outlines the required PPE for various handling procedures.
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Procedure Eye Protection Hand Protection Body Protection
Respiratory

Protection

Receiving &

Storage

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required

Weighing (Solid) Safety goggles
Double-layered

nitrile gloves

Disposable full-

body suit or

gown over lab

coat

N95/FFP3

respirator or

powered air-

purifying

respirator

(PAPR)

Dissolving &

Diluting

Chemical splash

goggles

Double-layered

nitrile gloves
Laboratory coat

Use within a

certified chemical

fume hood

Experimental

Use

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Use within a

certified chemical

fume hood

Waste Disposal
Chemical splash

goggles

Heavy-duty nitrile

or butyl rubber

gloves

Laboratory coat

Use within a

certified chemical

fume hood

II. Operational Plan: Step-by-Step Guidance
A systematic approach to handling GW 841819X is crucial to minimize risk. The following

workflow provides a procedural guide from receipt to disposal.
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Receipt & Storage

Handling & Preparation

Decontamination & Disposal

1. Receive Package
Inspect for damage.

2. Log Compound
Update inventory.

3. Store Appropriately
See storage table.

4. Weigh Solid
Use containment (e.g., glovebox).

Transfer to Lab

5. Dissolve
In fume hood. Add solvent to solid.

6. Experimental Use
Follow protocol in fume hood.

7. Decontaminate
Wipe surfaces with appropriate solvent.

Post-Experiment

8. Segregate Waste
Solid, liquid, sharps.

9. Dispose via EHS
Follow institutional guidelines.

Click to download full resolution via product page

Caption: Workflow for the safe handling of GW 841819X.
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Experimental Protocols:

1. Weighing the Solid Compound:

Location: Perform within a certified chemical fume hood, a glovebox, or a ventilated balance

enclosure to contain any airborne particles.

Procedure:

Don appropriate PPE, including a respirator.

Use anti-static tools and a weigh boat.

Carefully transfer the desired amount of GW 841819X.

Clean the spatula and weighing area with a solvent-moistened wipe (e.g., 70% ethanol)

immediately after use.

Dispose of the wipe and weigh boat as solid chemical waste.

2. Preparation of a Stock Solution:

Location: Perform all steps within a certified chemical fume hood.

Procedure:

Place the vial containing the weighed solid in a secondary container (e.g., a beaker).

Add the desired solvent (e.g., DMSO) to the vial using a calibrated pipette.[1]

Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution as recommended.[1][3]

III. Disposal Plan
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Proper disposal of GW 841819X and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Solid Compound

Collect in a clearly labeled, sealed container.

Dispose of as hazardous chemical waste

through your institution's Environmental Health

and Safety (EHS) office.

Contaminated Labware (Gloves, wipes, pipette

tips)

Collect in a dedicated, sealed waste bag or

container labeled "Hazardous Chemical Waste"

and with the chemical name. Do not mix with

general laboratory waste.

Liquid Waste (Stock solutions, experimental

media)

Collect in a sealed, properly labeled, and

chemically resistant waste container. Do not

pour down the drain. The container should be

labeled with the full chemical name and

approximate concentration.

Contaminated Sharps (Needles, scalpels)
Place immediately into a designated, puncture-

resistant sharps container for chemical waste.

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Spill: Evacuate the area. For a small spill, if trained and equipped, contain the spill with an

inert absorbent material. For a large spill, or if you are unsure, contact your institution's EHS

for emergency response.

IV. Storage and Stability
Proper storage is essential to maintain the integrity of GW 841819X.

Form
Storage

Temperature
Duration Notes

Solid Powder -20°C
Long-term (months to

years)

Store in a dry, dark

place.[1]

0 - 4°C
Short-term (days to

weeks)
[1]

In Solvent (e.g.,

DMSO)
-80°C Up to 1 year [3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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